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Compound of Interest

Compound Name: IV-275

Cat. No.: B12391325

Get Quote

Disclaimer: The initial search for "IV-275" did not yield specific information for a chemical

substance requiring a dedicated safety protocol. However, one search result indicated a

toxicological data point (LD50 i.v. in mice of 275 mg/kg) for the compound Streptozocin (STZ),

a substance commonly used by researchers, scientists, and drug development professionals.

Given the context of your request, this guide provides comprehensive safety and handling

information for Streptozocin. It is crucial to verify if "IV-275" is an internal identifier for

Streptozocin within your institution.

Streptozocin (CAS # 18883-66-4) is an antineoplastic and antibiotic agent used in research to

induce diabetes in laboratory animals.[1] It is a hazardous compound, classified as a suspected

carcinogen, mutagen, and flammable solid, requiring strict adherence to safety protocols.[2][3]

[4]

Personal Protective Equipment (PPE)
Proper PPE is mandatory for all personnel handling Streptozocin. The following table

summarizes the required equipment for various tasks.
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Task Required Personal Protective Equipment

Handling STZ Powder (weighing, aliquoting)

Double nitrile gloves, disposable lab coat with

closed front and cuffs, chemical safety goggles,

and a face shield.[5] Work must be performed in

a certified chemical fume hood or a Class II

Type B biosafety cabinet.[5] If outside a fume

hood, a NIOSH-approved respirator with a P100

filter is required.[6]

Preparing STZ Solutions

Double nitrile gloves, disposable lab coat, and

safety glasses.[2] All preparations must be

conducted within a chemical fume hood or

biosafety cabinet.[5][6]

Administering STZ to Animals

Double nitrile gloves, a fluid-resistant or

disposable gown, safety glasses, and shoe

covers.[1] Puncture-resistant gloves should be

worn over nitrile gloves during injections.[2]

Injections should be performed in a biosafety

cabinet or designated fume hood.[6]

Handling STZ-Treated Animals and Cages

Double nitrile gloves, lab coat, and safety

glasses.[2] Animal cages and bedding are

considered hazardous for at least 72 hours post-

injection.[7]

Cleaning and Decontamination

Double nitrile gloves, lab coat, and safety

glasses.[2] For large spills, additional PPE such

as a respirator may be necessary.[8]

Operational Plans: Handling and Experimental
Protocols
Adherence to strict procedural guidelines is essential to minimize exposure and ensure safety.

Preparation of Streptozocin Solution Workflow
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The following diagram outlines the step-by-step process for safely preparing a Streptozocin

solution for experimental use.

Solution Preparation Workflow

Don Required PPE

Prepare work surface in a
certified chemical fume hood

with absorbent pads.

Weigh STZ powder.

Dissolve STZ in appropriate solvent.

Label the vial clearly
with contents and hazard warning.

Transport in a sealed,
secondary container.

Proceed to Experiment

Click to download full resolution via product page
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Workflow for preparing Streptozocin solutions.

Experimental Protocol: Animal Dosing

Preparation: All dosing solutions must be prepared inside a certified chemical fume hood.[6]

Animal Handling: Animals should be appropriately restrained.[5] Injections must be

administered within a Class II Type B Biosafety Cabinet or a designated fume hood.[6]

Injection: Use safety-engineered syringes (e.g., Luer-lock) to prevent needle-stick injuries.[1]

Do not recap needles; dispose of them immediately in a designated sharps container.[2][6]

Post-Injection: Treated animals, their waste, and bedding are considered hazardous for a

minimum of 48-72 hours after administration.[2][7] Cages must be clearly labeled with a

"Chemical Hazard" sign.[2]

Disposal Plans
Proper disposal of Streptozocin and all contaminated materials is critical to prevent

environmental contamination and accidental exposure.
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Waste Type Disposal Procedure

Unused STZ Powder/Solution
Dispose of as hazardous chemical waste in a

properly labeled, sealed container.[6][7]

Contaminated Lab Supplies (gloves, pads, vials)

Collect in a designated, sealed hazardous waste

container (often a yellow waste bag/bin).[5][7]

Do not mix with regular trash.

Sharps (needles, syringes)

Place immediately into a puncture-resistant,

labeled sharps container destined for

incineration.[2][6]

Animal Carcasses (within 72 hours of dosing)

Place in a chemotherapy waste bag, label with

the protocol number, and dispose of via

incineration.[7]

Contaminated Animal Bedding

Handle inside a biosafety cabinet.[7] The first

cage change should occur no sooner than 3

days post-injection.[6] Bedding must be double-

bagged and disposed of as hazardous waste for

incineration.[5]

Decontamination and Spill Cleanup Workflow

Immediate and correct decontamination is vital in case of a spill. The following workflow

outlines the necessary steps.
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Spill Cleanup Procedure

Alert personnel and
evacuate immediate area.

Don appropriate PPE,
including respirator if necessary.

Contain the spill using
absorbent material.

Collect contaminated material
into a hazardous waste container.

Clean the spill area with
soap and water or 10% bleach.

Dispose of all materials
as hazardous waste.

Report the incident to
the Safety Office.

Click to download full resolution via product page

Procedure for cleaning up a Streptozocin spill.
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For reusable glassware, decontamination can be achieved by soaking in a 10% bleach solution

for 24 hours.[5][6] Work surfaces should be cleaned with soap and water after removing

absorbent materials.[6] All cleaning materials must be disposed of as hazardous waste.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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